2-Cyano-2-isopropyl-3-methylbutanoic acid

• CAS RN: 866-29-5
• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• IUPAC Name: 2-cyano-3-methyl-2-propan-2-ylbutanoic acid
• InChI: InChI=1S/C9H15NO2/c1-6(2)9(5-10,7(3)4)8(11)12/h6-7H,1-4H3,(H,11,12)
• InChI Key: UGKAGYIWOQXPKP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C#N)(C(C)C)C(=O)O

Description

2-Cyano-2-isopropyl-3-methylbutanoic acid is a useful research compound. Its molecular formula is C9H15NO2 and its molecular weight is 169.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thus, MARSHALL prepares diisopropyl acetonitrile from a cyanacetic ester, by treating with sodium an alcoholic solution of this ester and by causing this mixture to react for several hours with an excess of isopropyl iodide. The monoalkylated product is eliminated by means of a 10% sodium hydroxide solution and the crude dialkyl ester obtained by this procedure is then treated with a 35% potassium hydroxide solution for 16 hours. After acidification, the diisopropyl cyanacetic acid obtained is decarboxylated by distillation in the presence of twice its weight of molten potassium hydroxide.